Cas no 2229393-08-0 (tert-butyl N-2-(aminomethyl)-3-(4-fluorophenyl)butylcarbamate)

• Product Name: tert-butyl N-2-(aminomethyl)-3-(4-fluorophenyl)butylcarbamate
• CAS No: 2229393-08-0
• MF: C₁₆H₂₅FN₂O₂
• MW: 296.380307912827
• CID: 5947272
• PubChem ID: 165654291
• Update Time: 2025-06-11

tert-butyl N-2-(aminomethyl)-3-(4-fluorophenyl)butylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(aminomethyl)-3-(4-fluorophenyl)butylcarbamate
• tert-butyl N-[2-(aminomethyl)-3-(4-fluorophenyl)butyl]carbamate
• 2229393-08-0
• EN300-1885187

• Inchi： 1S/C16H25FN2O2/c1-11(12-5-7-14(17)8-6-12)13(9-18)10-19-15(20)21-16(2,3)4/h5-8,11,13H,9-10,18H2,1-4H3,(H,19,20)
• InChI Key： RRFKACKFQRETSX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.19000621g/mol
• Monoisotopic Mass: 296.19000621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(aminomethyl)-3-(4-fluorophenyl)butylcarbamate

Introduction to tert-butyl N-2-(aminomethyl)-3-(4-fluorophenyl)butylcarbamate (CAS No. 2229393-08-0)

tert-butyl N-2-(aminomethyl)-3-(4-fluorophenyl)butylcarbamate (CAS No. 2229393-08-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The compound's structure includes a tert-butyl group, an aminomethyl moiety, and a 4-fluorophenyl substituent, which collectively contribute to its chemical and biological properties.

The synthesis of tert-butyl N-2-(aminomethyl)-3-(4-fluorophenyl)butylcarbamate involves several steps, typically starting with the preparation of the corresponding amine derivative. The tert-butyl carbamate group is introduced to protect the amine functionality during subsequent reactions, ensuring the stability and reactivity of the molecule. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research purposes.

In terms of its chemical properties, tert-butyl N-2-(aminomethyl)-3-(4-fluorophenyl)butylcarbamate exhibits notable solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). Its stability under various conditions has been extensively studied, with findings indicating that it remains stable at room temperature and in neutral pH environments. However, it is sensitive to acidic conditions, which can lead to the deprotection of the tert-butyl carbamate group.

The biological activity of tert-butyl N-2-(aminomethyl)-3-(4-fluorophenyl)butylcarbamate has been a focal point of recent research. Studies have shown that this compound possesses potent inhibitory activity against specific enzymes and receptors, making it a promising candidate for drug development. For instance, it has demonstrated significant activity against protein kinases, which are key targets in cancer therapy. Additionally, its interaction with G protein-coupled receptors (GPCRs) has been explored for potential applications in neurodegenerative diseases.

In preclinical studies, tert-butyl N-2-(aminomethyl)-3-(4-fluorophenyl)butylcarbamate has shown favorable pharmacokinetic properties. It exhibits good oral bioavailability and a reasonable half-life in animal models, suggesting its potential for further development as an oral therapeutic agent. Toxicity studies have also been conducted to evaluate its safety profile. Results indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in preliminary tests.

The potential therapeutic applications of tert-butyl N-2-(aminomethyl)-3-(4-fluorophenyl)butylcarbamate are diverse and promising. In oncology, its ability to inhibit protein kinases makes it a potential candidate for treating various types of cancer. In neurology, its interaction with GPCRs could lead to new treatments for conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, ongoing research is exploring its anti-inflammatory properties for use in autoimmune disorders.

To advance the development of tert-butyl N-2-(aminomethyl)-3-(4-fluorophenyl)butylcarbamate, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects. Early results from phase I trials have been encouraging, with the compound demonstrating acceptable safety profiles and preliminary evidence of therapeutic benefit.

In conclusion, tert-butyl N-2-(aminomethyl)-3-(4-fluorophenyl)butylcarbamate (CAS No. 2229393-08-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a novel therapeutic agent. As research continues to uncover its full potential, this compound may play a significant role in advancing treatments for various diseases.